Cas no 1384537-81-8 (3-(2,3-difluorophenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(2,3-difluorophenyl)-1H-pyrazol-5-amine
• CAS No: 1384537-81-8
• MF: C₉H₇F₂N₃
• MW: 195.168788194656
• CID: 4596033
• PubChem ID: 62648780
• Update Time: 2025-06-08

3-(2,3-difluorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenyl)-1H-pyrazol-5-amine
• 1H-Pyrazol-3-amine, 5-(2,3-difluorophenyl)-

• Inchi： 1S/C9H7F2N3/c10-6-3-1-2-5(9(6)11)7-4-8(12)14-13-7/h1-4H,(H3,12,13,14)
• InChI Key： IYYQJBWUGLKJDP-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(F)=C2F)=CC(N)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 429.4±45.0 °C at 760 mmHg
• Flash Point: 213.5±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2,3-difluorophenyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,3-difluorophenyl)-1H-pyrazol-5-amine

3-(2,3-Difluorophenyl)-1H-pyrazol-5-amine: A Comprehensive Overview

The compound with CAS No. 1384537-81-8, commonly referred to as 3-(2,3-difluorophenyl)-1H-pyrazol-5-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and materials science. The pyrazole ring system, a five-membered heterocycle containing two nitrogen atoms, forms the core of this molecule, while the difluorophenyl substituent introduces electronic and steric effects that influence its reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The difluorophenyl group attached to the pyrazole ring in this compound adds complexity to its electronic structure, making it a promising candidate for various biological assays. Researchers have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore the compound's role in drug development efforts targeting Alzheimer's disease and related conditions.

In addition to its pharmacological applications, 3-(2,3-difluorophenyl)-1H-pyrazol-5-amine has been studied for its electronic properties, which make it a candidate for use in organic electronics. The presence of fluorine atoms in the aromatic ring enhances the molecule's stability and conjugation, potentially enabling its use in light-emitting diodes (LEDs) or solar cells. Collaborative efforts between chemists and materials scientists have led to innovative approaches for synthesizing this compound on a larger scale while maintaining its structural integrity.

The synthesis of CAS No. 1384537-81-8 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions and the subsequent introduction of the difluorophenyl group via nucleophilic aromatic substitution. Optimization of reaction conditions has significantly improved the yield and purity of the final product, making it more accessible for research purposes.

From a toxicological perspective, understanding the safety profile of 3-(2,3-difluorophenyl)-1H-pyrazol-5-amine is crucial for its prospective applications. Preliminary studies indicate that the compound exhibits low toxicity at therapeutic concentrations, though further investigations are required to assess its long-term effects on cellular systems. Regulatory agencies have emphasized the need for comprehensive safety evaluations before this compound can be considered for clinical trials or commercial use.

Looking ahead, the continued exploration of CAS No. 1384537-81-8 is expected to yield new insights into its chemical behavior and biological interactions. Collaborative research initiatives between academia and industry are likely to accelerate its development into a viable therapeutic agent or advanced material. As interest in pyrazole derivatives grows, this compound stands as a testament to the ingenuity and precision required in modern chemical research.